2-(Tributylstannyl)furan
Overview
Description
“2-(Tributylstannyl)furan” is an agrochemical, organic, and pharmaceutical intermediate . Its molecular formula is C16H30OSn .
Synthesis Analysis
The synthesis of “2-(Tributylstannyl)furan” has been mentioned in several studies. For instance, it has been prepared using an oxazole–alkyne Diels–Alder reaction . Another study mentioned its preparation via Stille-type palladium-catalysed reactions .Molecular Structure Analysis
The molecular weight of “2-(Tributylstannyl)furan” is 357.119 Da . Its exact mass is 358.131868 g/mol . The InChI string representation of its structure isInChI=1S/C4H3O.3C4H9.Sn/c1-2-4-5-3-1;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3;
. Chemical Reactions Analysis
The chemical reactivity of “2-(Tributylstannyl)furan” has been studied in the context of nucleophilic reactions. For example, kinetic investigations of the reactions of benzhydryl cations with stannylated furans suggest that “2-(Tributylstannyl)furan” is preferentially attacked at the 5-position .Physical And Chemical Properties Analysis
The boiling point of “2-(Tributylstannyl)furan” is 343.1±34.0 °C at 760 mmHg . Its vapor pressure is 0.0±0.7 mmHg at 25°C . The enthalpy of vaporization is 56.4±3.0 kJ/mol . The flash point is 161.3±25.7 °C .Scientific Research Applications
- 2-(Tributylstannyl)furan is used as an intermediate in the pharmaceutical industry . However, the specific drugs or treatments it’s used in are not mentioned in the sources I found.
- It is also used as an intermediate in the production of agrochemicals . The specific agrochemicals it’s used in are not mentioned in the sources I found.
Pharmaceuticals
Agrochemicals
Organic Intermediates
Safety And Hazards
“2-(Tributylstannyl)furan” is toxic if swallowed. It causes damage to organs through prolonged or repeated exposure. It is harmful in contact with skin and causes skin irritation. It also causes serious eye irritation .
Relevant Papers Several papers have been retrieved that mention “2-(Tributylstannyl)furan”. These include studies on its synthesis , its reactivity , and its physical and chemical properties . These papers provide valuable insights into the properties and potential applications of “2-(Tributylstannyl)furan”.
properties
IUPAC Name |
tributyl(furan-2-yl)stannane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3O.3C4H9.Sn/c1-2-4-5-3-1;3*1-3-4-2;/h1-3H;3*1,3-4H2,2H3; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SANWDQJIWZEKOD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Sn](CCCC)(CCCC)C1=CC=CO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30OSn | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40402802 | |
Record name | 2-(Tributylstannyl)furan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40402802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
357.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Tributylstannyl)furan | |
CAS RN |
118486-94-5 | |
Record name | 2-(Tributylstannyl)furan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40402802 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(tributylstannyl)furan | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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